Cas no 2171584-13-5 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbenzoic acid)
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbenzoic acid
- 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylbenzoic acid
- EN300-1493569
- 2171584-13-5
-
- Inchi: 1S/C27H26N2O5/c1-3-23(25(30)28-24-13-12-17(26(31)32)14-16(24)2)29-27(33)34-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-14,22-23H,3,15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
- InChI Key: OLXJRWQZNLXPOD-UHFFFAOYSA-N
- SMILES: O(C(NC(C(NC1C=CC(C(=O)O)=CC=1C)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 458.18417193g/mol
- Monoisotopic Mass: 458.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 721
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 105Ų
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1493569-0.05g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylbenzoic acid |
2171584-13-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1493569-0.1g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylbenzoic acid |
2171584-13-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1493569-0.25g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylbenzoic acid |
2171584-13-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1493569-0.5g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylbenzoic acid |
2171584-13-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1493569-1.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylbenzoic acid |
2171584-13-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1493569-2.5g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylbenzoic acid |
2171584-13-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1493569-5.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylbenzoic acid |
2171584-13-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1493569-10.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylbenzoic acid |
2171584-13-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1493569-50mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylbenzoic acid |
2171584-13-5 | 50mg |
$407.0 | 2023-09-28 | ||
| Enamine | EN300-1493569-100mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylbenzoic acid |
2171584-13-5 | 100mg |
$427.0 | 2023-09-28 |
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbenzoic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbenzoic acid
Professional Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbenzoic Acid (CAS No. 2171584-13-5)
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbenzoic acid, with the CAS number 2171584-13-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for various therapeutic applications, particularly in the development of novel drugs targeting complex biological pathways.
The molecular structure of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbenzoic acid is characterized by its intricate arrangement of functional groups, including a fluorenylmethoxycarbonyl (Fmoc) moiety, an amino group, a butanamido group, and a 3-methylbenzoic acid moiety. These components contribute to its unique chemical and biological properties, making it a valuable candidate for further investigation in drug discovery and medicinal chemistry.
In recent years, there has been a growing interest in the development of molecules that can modulate enzyme activity and protein-protein interactions. The presence of the Fmoc group in this compound suggests potential applications in peptide synthesis and protease inhibition. The Fmoc group is widely used in solid-phase peptide synthesis due to its stability and ease of removal, making this compound a useful intermediate in the construction of more complex peptidomimetics.
The butanamido group provides a hydrophilic backbone that can enhance solubility and bioavailability, while the 3-methylbenzoic acid moiety introduces a hydrophobic region that may improve binding affinity to target proteins. This balance of hydrophilic and hydrophobic interactions is crucial for designing molecules that can effectively interact with biological targets while maintaining stability in biological systems.
Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development. The fluorene ring in 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbenzoic acid contributes to its photophysical properties, which can be exploited in various applications, including bioimaging and photodynamic therapy. The incorporation of fluorine atoms into drug candidates often enhances metabolic stability and binding affinity, making fluorinated compounds attractive for medicinal chemistry applications.
The potential therapeutic applications of this compound are vast. One area of interest is its role as a modulator of inflammatory pathways. Inflammatory processes are implicated in numerous diseases, including cancer, autoimmune disorders, and neurodegenerative conditions. By targeting key enzymes and signaling molecules involved in inflammation, this compound may offer a novel approach to treating these conditions.
Another promising application is in the field of anticancer research. Cancer cells often exhibit altered metabolic pathways and increased proliferation rates compared to normal cells. Compounds that can selectively target these differences may provide effective treatments for various types of cancer. The structural features of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbenzoic acid suggest that it could interact with cancer-related enzymes or receptors, potentially inhibiting tumor growth or inducing apoptosis.
The compound's ability to cross the blood-brain barrier is also an important consideration for therapeutic applications. Many neurological disorders are difficult to treat due to the blood-brain barrier's selective permeability. Molecules designed to overcome this barrier could offer new treatments for conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
In vitro studies have shown that derivatives of this class of compounds exhibit significant activity against various biological targets. For example, some derivatives have demonstrated inhibitory effects on kinases and proteases involved in cancer progression. Additionally, preclinical studies have indicated potential benefits in reducing inflammation and protecting against oxidative stress.
The synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbenzoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as flow chemistry and automated purification methods, can enhance efficiency and reproducibility. These methods are particularly important for large-scale production where consistency and cost-effectiveness are critical.
The pharmacokinetic properties of this compound are also under investigation. Understanding how the body processes a drug is essential for determining its efficacy and safety profile. Studies have shown that modifications to the molecular structure can significantly impact absorption, distribution, metabolism, excretion (ADME), and toxicity (T). By optimizing these properties, researchers can develop more effective drugs with fewer side effects.
The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets at the atomic level. These predictions can guide experimental design and help identify promising candidates for further investigation. The use of machine learning algorithms has further accelerated this process by enabling rapid screening of large libraries of compounds.
In conclusion, 4-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbenzoic acid (CAS No. 2171584-13-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure offers opportunities for applications across various therapeutic areas, including oncology, inflammation management, and neurology. Continued research into its properties and potential applications will likely lead to novel treatments that address unmet medical needs.
2171584-13-5 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)